Cas no 869342-67-6 (5-(3-bromophenyl)(pyrrolidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(3-bromophenyl)(pyrrolidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 869342-67-6
• MF: C₁₆H₁₇BrN₄OS
• MW: 393.301380872726
• CID: 6044705
• PubChem ID: 16807637
• Update Time: 2025-07-15

5-(3-bromophenyl)(pyrrolidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromophenyl)(pyrrolidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-[(3-bromophenyl)-pyrrolidin-1-ylmethyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 869342-67-6
• VU0489619-1
• SR-01000018034
• 5-((3-bromophenyl)(pyrrolidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-[(3-bromophenyl)(pyrrolidin-1-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• SR-01000018034-1
• AKOS024614784
• F1866-0197

• Inchi： 1S/C16H17BrN4OS/c1-10-18-16-21(19-10)15(22)14(23-16)13(20-7-2-3-8-20)11-5-4-6-12(17)9-11/h4-6,9,13,22H,2-3,7-8H2,1H3
• InChI Key： ZGXLHIPUCCWHNU-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(C3=CC=CC(Br)=C3)N3CCCC3)=C(O)N12

Computed Properties

• Exact Mass: 392.03064g/mol
• Monoisotopic Mass: 392.03064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81.9Ų

Additional information on 5-(3-bromophenyl)(pyrrolidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

5-(3-Bromophenyl)(pyrrolidin-1-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 869342-67-6): A Comprehensive Overview

5-(3-Bromophenyl)(pyrrolidin-1-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 869342-67-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolothiazoles and is characterized by its unique structural features and potential biological activities. The presence of a bromophenyl group, a pyrrolidine moiety, and a methylated triazolothiazole core makes it an intriguing candidate for various therapeutic applications.

The bromophenyl group in the structure of 5-(3-bromophenyl)(pyrrolidin-1-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol imparts significant electronic and steric effects, which can influence the compound's interactions with biological targets. Recent studies have shown that brominated aromatic compounds often exhibit enhanced binding affinities to specific receptors and enzymes, making them valuable for drug design and development.

The pyrrolidine moiety is another key feature of this compound. Pyrrolidine rings are known for their ability to enhance the solubility and bioavailability of drug molecules. They are also involved in forming hydrogen bonds with target proteins, which can improve the potency and selectivity of the compound. In the context of 5-(3-bromophenyl)(pyrrolidin-1-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol, the pyrrolidine ring may play a crucial role in stabilizing the active conformation of the molecule.

The triazolothiazole core is a versatile scaffold that has been extensively studied for its diverse biological activities. Triazoles are known for their ability to form strong hydrogen bonds and π-stacking interactions with biomolecules. The thiazole ring adds further complexity by introducing sulfur atoms, which can participate in various types of chemical interactions. Together, these features make 5-(3-bromophenyl)(pyrrolidin-1-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol a promising candidate for developing new therapeutic agents.

Recent research has focused on the potential applications of 5-(3-bromophenyl)(pyrrolidin-1-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol in various therapeutic areas. One notable area is its activity as an antimicrobial agent. Studies have shown that triazolothiazoles can exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The presence of the bromophenyl group may enhance this activity by disrupting bacterial cell walls or interfering with essential metabolic pathways.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation is a complex process involving multiple signaling pathways and mediators. The unique structure of 5-(3-bromophenyl)(pyrrolidin-1-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol may allow it to modulate key inflammatory mediators such as cytokines and chemokines. Preliminary studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines like TNF-alpha and IL-6 in vitro.

In addition to its antimicrobial and anti-inflammatory properties, 5-(3-bromophenyl)(pyrrolidin-1-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol has also shown promise as a neuroprotective agent. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal loss and oxidative stress. The ability of this compound to cross the blood-brain barrier and exert neuroprotective effects makes it a valuable candidate for further investigation in this field.

The synthesis of 5-(3-bromophenyl)(pyrrolidin-1-yL)methyl)-2-methyl-[1,2,4-triazo-lo[3,2-b][1,3-thiazo-l]-6-oL involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the coupling of a brominated phenyl derivative with a pyrrolidine-containing reagent followed by cyclization to form the triazolothiazole core. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale while maintaining its structural integrity.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(3-bromophenyl)(pyrrolidin-yL)methyl)-2-me-thyL-1,2,4-tRiAzOlo[[[b][Strong]b][Strong]b][Strong]b][Strong]b][Strong]b][Strong]b][Strong]b][Strong]] [b]] [b][b][b][b][b][b][b][b] [b] [b] [b] [b] [b] [b] [b] [b[b[b[b[b[b[b[b[b[bGt;Stract>RonGg>RonGg>RonGg>RonGg>RonGg>RonGg>RonGg>RonGg>RonGg>RonGg>RonGg>RonGg>RonGg>RonGg>RonGg>RonGg>RoNgg>GronGG>rOnGG>rOnGG>rOnGG>rOnGG>rOnGG>rOnGG>rOnGG>rOnGG>rOnGG>rOnGG>rOnGG>rOnGG>rOnGG)rOng)rOng)rOng)rOng)rOng)rOng)rOng)rOng)rOng)rOng)rOng)rOng)rOng)Ron[G]>Ron[G]>Ron[G]>Ron[G]>Ron[G]>Ron[G]>Ron[G]>Ron[G]>Ron[G]>Ron[G]>Ron[G]>Ron[G]>RoN[gRoN[gRoN[gRoN[gRoN[gRoN[gRoN[gRoN[gRoN[gRoN[gRoN[gRoN[gRoNG[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[]][]][]][]][]][]][]][]][]][]][][][][][][][][][][][][][][][][][][][][]

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(3-bromophenyl)(pyrrolidin-yL)methyl)-2-me-thyL-1,2,4-triazolo[3,2-b][1,3-thiazo-l]-6-

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